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Compound of Interest

Compound Name: N-Propylaniline

Cat. No.: B1293793 Get Quote

For researchers, scientists, and professionals in drug development, the proper storage of

chemical reagents is paramount to ensure experimental integrity, safety, and shelf-life. This

guide provides a comprehensive overview of the recommended storage conditions for N-
Propylaniline, drawing from safety data sheets and chemical supplier information.

Recommended Storage Conditions
N-Propylaniline requires specific storage conditions to maintain its stability and prevent

hazardous reactions. It should be stored in a tightly closed container in a dry, cool, and well-

ventilated area.[1] Several sources recommend a specific storage temperature range of 2-8°C.

[2] It is also advised to protect the compound from light.[2][3]

The storage area should be away from heat, sparks, and open flames.[4] Due to its

combustible nature, it is recommended to keep it in a fireproof place.[4] The compound is also

noted to be moisture-sensitive, necessitating a dry storage environment.

Incompatible Materials and Conditions
To prevent dangerous reactions, N-Propylaniline should be stored separately from

incompatible materials. These primarily include acids and strong oxidizing agents.[5] Exposure

to light should also be avoided.[5]

Hazardous Decomposition
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When exposed to decomposition conditions, such as excessive heat or fire, N-Propylaniline
can emit toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon

dioxide (CO2).[5]

Summary of Storage Recommendations
Parameter Recommended Condition Source

Temperature 2-8°C [2]

Keep cool [2][4]

Atmosphere Dry, well-ventilated place [1][4][6]

Light Protect from light [2][3][5]

Container Tightly closed container [1][4]

Store in original container

material
[4]

No metal containers

Incompatibilities Acids, Strong oxidizing agents [5]

Heat sources, sparks, open

flames
[4]

Experimental Protocols
Detailed experimental protocols for stability studies of N-Propylaniline are not readily available

in the public domain. The recommendations provided are based on safety data sheets and

general chemical handling principles. For specific applications, it is recommended that users

conduct their own stability testing under their unique experimental conditions.

Logical Workflow for Safe Storage
The following diagram illustrates the decision-making process for the safe and appropriate

storage of N-Propylaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1293793?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0388003&productDescription=4-N-PROPYLANILINE+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/Price/N-Propylaniline.htm
https://m.chemicalbook.com/Price/N-Propylaniline.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-nPROPYLAMINE-CASNO-107-10-05473-EN.aspx
https://www.xixisys.com/substances/622-80-0
https://www.lobachemie.com/lab-chemical-msds/MSDS-nPROPYLAMINE-CASNO-107-10-05473-EN.aspx
https://www.benchchem.com/pdf/3_Propylaniline_A_Technical_Guide_to_Safety_and_Handling.pdf
https://m.chemicalbook.com/Price/N-Propylaniline.htm
https://www.chemscene.com/622-80-0.html
https://www.fishersci.com/store/msds?partNumber=AAL0388003&productDescription=4-N-PROPYLANILINE+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.xixisys.com/substances/622-80-0
https://www.lobachemie.com/lab-chemical-msds/MSDS-nPROPYLAMINE-CASNO-107-10-05473-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-nPROPYLAMINE-CASNO-107-10-05473-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0388003&productDescription=4-N-PROPYLANILINE+98%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-nPROPYLAMINE-CASNO-107-10-05473-EN.aspx
https://www.benchchem.com/product/b1293793?utm_src=pdf-body
https://www.benchchem.com/product/b1293793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for N-Propylaniline Storage

Receive N-Propylaniline Shipment

Inspect Container Integrity
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No
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Yes
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No

Proceed

Yes
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Store with Tightly Closed Lid

Is Area Well-Ventilated?

Improve Ventilation or Find New Location

No

Proceed

Yes

Are Incompatible Materials Absent?
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Remove Incompatible Materials

No

Proceed

Yes

Is Area Protected from Light?

Yes

Provide Light Protection

No

Log Storage Details

Click to download full resolution via product page

Caption: Workflow for N-Propylaniline Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 622-80-0 Name: N-propylaniline
[xixisys.com]

2. N-Propylaniline price,buy N-Propylaniline - chemicalbook [m.chemicalbook.com]

3. chemscene.com [chemscene.com]

4. lobachemie.com [lobachemie.com]

5. fishersci.com [fishersci.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide on the Storage of N-
Propylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293793#storage-conditions-for-n-propylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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